Cas no 129-56-6 (SP600125)

• Product Name: SP600125
• CAS No: 129-56-6
• Molecular Formula: C₁₄H₈N₂O
• Molecular Weight: 220.22612
• MDL: MFCD00022289
• CID: 36236
• PubChem ID: 253659651

SP600125 Properties

Names and Identifiers

• Dibenzo[cd,g]indazol-6(2H)-one
• Anthra[1,9-cd]pyrazol-6(2H)-one
• SP600125
• 1 9-PYRAZOLEANTHRONE
• 1,9-Pyrazoloanthrone
• 2H-Dibenzo[CD,G]Indazol-6-One
• SP600125 (NSC 75890,Pyrazolanthrone)
• SP-600125
• JNKII
• Nsc75890
• c.i.70300
• pyrazolanthrone
• ANTHRAPYRAZOLONE
• JNK INHIBITOR II
• SP 600125
• SP600125 >99%
• InSolution™SP 600125, >=98%
• FT-0607068
• SW218106-2
• Bio1_001313
• Pyrazoleanthrone
• BRN 0746890
• BRD-K01567962-001-08-1
• HMS3412F05
• MLS002153267
• 2,6-dihydrodibenzo[cd,g]indazol-6-one
• NSC 75890
• ChemBiol10705 Compound 4
• HMS3676F05
• MLS002693964
• KBio3_000772
• SCHEMBL170980
• UNII-1TW30Y2766
• KBioGR_000406
• Anthrapyrazolone; 1,9-Pyrazoloanthrone
• 2zmd
• AKOS040751313
• HMS3267P06
• AKOS000115584
• KBio2_002974
• BiomolKI2_000072
• F1414-1245
• SR-01000075840
• Bio1_000335
• HMS3654P10
• QTL1_000077
• Bio2_000373
• SY052909
• BiomolKI_000068
• AMY31086
• NCGC00015958-06
• SR-01000075840-4
• BRD-K01567962-001-22-2
• 129-56-6
• Lopac-S-5567
• EN300-02083
• CI 70300
• BDBM16018
• IDI1_002128
• NSC-755773
• Anthra[1,9-cd]pyrazol-6(2H)-one & Z-100
• SMP2_000240
• HB2234
• anthra[1,9-cd]pyrazol-6-one
• CS-0196
• NCGC00015958-03
• s10332
• HY-12041
• SP600125, >=98% (HPLC)
• Anthra-1,9-pyrazol-6-none
• HMS2250C03
• BDBM50433916
• HMS3403F07
• HMS1667K13
• Kinome_3844
• WLN: T C66651A P IV OMNJ
• AB00075935-01
• AS-14374
• SCHEMBL15583517
• KBio2_000406
• NS00020981
• GTPL5273
• 14,15-diazatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),2,4,6,9(16),10,12-heptaen-8-one
• KBio3_000771
• ANTHRA(1,9-cd)PYRAZOL-6(2H)-ONE
• HMS3261O08
• SMR002530644
• CBiol_002049
• DTXCID0020525
• CHEMBL1725279
• KBioSS_000406
• NCGC00025186-02
• 1TW30Y2766
• 1,6-dihydrodibenzo[cd,g]indazol-6-one
• BRD-K01567962-001-06-5
• EU-0100473
• NCGC00015958-01
• Tocris-1496
• Bio1_000824
• SR-01000075840-2
• A888840
• BCP05457
• SP 600125 & Z-100
• MLS006011577
• NCGC00025186-05
• HMS1362F07
• NCGC00261158-01
• EX-A1998
• Z56785477
• W-108360
• SR-01000075840-1
• NCGC00025186-01
• NCGC00015958-07
• Anthra[1,9-cd]pyrazol-6(2H)-one;SP-600125
• K00068
• JMC517015 Compound 2
• SR-01000075840-6
• SDCCGSBI-0050458.P003
• Pyrazolanthrone (SP600125)
• NSC755773
• HMS3229I16
• NCGC00015958-02
• 14,15-diazatetracyclo[7.6.1.0^{2,7}.0^{13,16}]hexadeca-1(15),2,4,6,9(16),10,12-heptaen-8-one
• 2h-dibenzo(cd,g)indazol-6-one
• CHEBI:90695
• LP00473
• HMS3295M01
• Anthra[1,9cd]pyrazol-6(2H)-one
• KBio2_005542
• CCG-47500
• CHEMBL7064
• BSPBio_001066
• HMS3747M19
• S 5567
• C.I. 70300
• Bio2_000853
• HSCI1_000136
• BCBcMAP01_000053
• DB01782
• CAS-129-56-6
• NSC-75890
• Dibenzo[cd,g]indazol-6(2H)-one #
• Tox21_500473
• Tox21_110267
• EINECS 204-955-6
• HMS1990F07
• SMR000015440
• JNK Inhibitor II - CAS 129-56-6
• BRD-K01567962-001-04-0
• WLN: T C6665 1A P IV OMNJ
• Q4545713
• 1pmv
• MFCD00022289
• NCGC00015958-04
• NCGC00015958-08
• Lopac0_000473
• NCGC00025186-04
• SR-01000637108-1
• NCGC00015958-05
• BMK1-G8
• Anthra[1-9-cd]pyrazol-6(2H)-one
• NCGC00025186-03
• s1460
• DTXSID2040525
• cid_8515
• BDBM50024294
• CCG-100672
• AC-32051
• 14,15-diazatetracyclo[7.6.1.0;{2,7}.0;{13,16}]hexadeca-1(15),2(7),3,5,9(16),10,12-heptaen-8-one
• HMS1792F07
• NCGC00015958-22
• ALBB-024051
• 1PMV , JNK Inhibitor II , Nsc75890 , Pyrazolanthrone
• DB-041928
• dibenzo(cd,g)indazol-6(2H)-one
• PS653
• BRD-K01567962-001-24-8
• 14,15-diazatetracyclo(7.6.1.0^(2,7).0^(13,16))hexadeca-1(15),2(7),3,5,9,11,13(16)-heptaen-8-one
• BRD-K01567962-001-23-0
• SDCCGSBI-0050458.P009
• SP600125?
• GLXC-03091
• A2548
• dibenz[cd,g]indazol-6(2h)-one
• AE-641/00620033
• 14,15-diazatetracyclo[7.6.1.0^{2,7}.0^{13,16}]hexadeca-1(15),2(7),3,5,9,11,13(16)-heptaen-8-one

• MDL： MFCD00022289
• InChIKey： ACPOUJIDANTYHO-UHFFFAOYSA-N
• Inchi： 1S/C14H8N2O/c17-14-9-5-2-1-4-8(9)13-12-10(14)6-3-7-11(12)15-16-13/h1-7H,(H,15,16)
• SMILES： O=C1C2=C3C(NN=C3C4=C1C=CC=C4)=CC=C2

Computed Properties

• Exact Mass: 220.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 220.063663
• Heavy Atom Count: 17
• Complexity: 343
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 45.8

Experimental Properties

• LogP: 2.66730
• PSA: 45.75000
• Refractive Index: 1.5910 (estimate)
• Boiling Point: 489.3°C at 760 mmHg
• Melting Point: 282°C(lit.)
• Flash Point: 246.8 °C
• Solubility: H2O: insoluble
• Color/Form: Yellow or dark yellow powder
• Density: 1.1702 (rough estimate)

SP600125 Security Information

• RTECS：CB4585000
• WGK Germany：3
• Safety Term：S26-S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

SP600125 Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%